1H-3,7-Ethanopyrrolo[2,3-c]pyridine
Description
1H-3,7-Ethanopyrrolo[2,3-c]pyridine is a bicyclic heterocyclic compound featuring a pyrrolo[2,3-c]pyridine core fused with an ethano bridge at positions 3 and 5. This structural motif introduces rigidity and unique electronic properties, distinguishing it from simpler pyrrolopyridine derivatives. The ethano bridge likely enhances stability and modulates π-electron conjugation, which could influence pharmacological activity or material science applications.
Properties
CAS No. |
134210-86-9 |
|---|---|
Molecular Formula |
C9H8N2 |
Molecular Weight |
144.177 |
InChI |
InChI=1S/C9H8N2/c1-2-8-9-7(3-4-10-8)6(1)5-11-9/h3-5,11H,1-2H2 |
InChI Key |
NQNWJKWMKTZZLW-UHFFFAOYSA-N |
SMILES |
C1CC2=NC=CC3=C2NC=C31 |
Synonyms |
3,7-Ethano-1H-pyrrolo[2,3-c]pyridine(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Pyrrolo[2,3-b]pyridine (7-Azaindole)
- Structure : A nitrogen-containing isomer with a pyrrole fused to pyridine at positions 2,3-b (vs. 2,3-c in the target compound).
- Molecular Weight : 118.14 g/mol (C₇H₆N₂) .
- Synthesis : Typically prepared via cyclization of pyridine derivatives or palladium-catalyzed cross-coupling reactions .
- Applications : Widely used as a bioisostere for indole in drug discovery due to its improved solubility and metabolic stability .
- Key Difference : The positional isomerism (2,3-b vs. 2,3-c) alters electron density distribution, affecting reactivity. For example, 7-azaindole exhibits distinct NMR shifts (e.g., δ 8.6 ppm for H-6 in pyrrolo[2,3-b]pyridine derivatives) compared to pyrrolo[2,3-c]pyridines .
Thieno[2,3-c]pyridine Derivatives
- Structure : Replaces the pyrrole ring with thiophene, introducing sulfur into the heterocyclic system.
- Synthesis : Prepared via cyclization of Schiff bases or palladium-mediated coupling, often requiring specialized conditions (e.g., Engstrom’s method using 4-bromothiophene-3-carboxylic acid) .
- Applications: Notable for antiviral and anticancer activity; e.g., 7-morpholinyl thieno[2,3-c]pyridines are patented for improved synthetic scalability .
- Key Difference : Sulfur’s larger atomic radius and lower electronegativity (vs. nitrogen) reduce aromaticity, leading to altered binding affinities in biological systems .
Substituted Pyrrolo[2,3-c]pyridine Derivatives
Ethyl 1H-Pyrrolo[2,3-c]pyridine-2-carboxylate
7-Methoxy-1H-pyrrolo[2,3-c]pyridine
- Structure : Features a methoxy substituent at position 7, with additional fluorinated aryl groups.
- Molecular Weight : 460.42 g/mol (C₂₄H₂₀F₄N₂O₃) .
- Applications : Acts as a glucosylceramide synthase inhibitor (e.g., T-036), highlighting the pharmacological impact of substituents on pyrrolo[2,3-c]pyridine cores .
Comparative Data Table
Key Research Findings
Synthetic Complexity: Pyrrolo[2,3-c]pyridine derivatives generally require multi-step syntheses (e.g., cyclization of pyridine or pyrrole precursors) . The ethano bridge in the target compound may necessitate additional steps, such as Diels-Alder reactions or ring-closing metathesis.
Spectroscopic Signatures : Substitution patterns significantly influence NMR shifts. For example, H-3 in pyrrolo[2,3-c]pyridine derivatives appears at δ 7.49 ppm, whereas H-6 in 7-azaindole resonates at δ 8.6 ppm .
Biological Relevance: Thieno[2,3-c]pyridines demonstrate broader therapeutic exploration compared to pyrrolo analogs, likely due to sulfur’s role in enhancing membrane permeability . However, pyrrolo derivatives’ nitrogen-rich cores offer superior hydrogen-bonding capabilities for target engagement .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
